Cas no 61285-26-5 (Thiophene, 3-iodo-5-methyl-2-phenyl-)

• Product Name: Thiophene, 3-iodo-5-methyl-2-phenyl-
• CAS No: 61285-26-5
• MF: C₁₁H₉IS
• MW: 300.158633947372
• CID: 485864
• PubChem ID: 12290173
• Update Time: 2025-04-19

Thiophene, 3-iodo-5-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-iodo-5-methyl-2-phenyl-
• 3-iodo-5-methyl-2-phenylthiophene
• 61285-26-5
• DTXSID10484872

• Inchi： 1S/C11H9IS/c1-8-7-10(12)11(13-8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： WDSOWKHLWJWDAF-UHFFFAOYSA-N
• SMILES： IC1C=C(C)SC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 299.94657
• Monoisotopic Mass: 299.94697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0